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Compound of Interest

Compound Name:
2-chloro-N-(2-

phenoxyethyl)acetamide

CAS No.: 90869-70-8

Cat. No.: B2934056

Get Quote

Executive Hazard Assessment
Chemical Class:

-Chloroacetamide Primary Hazard:Alkylating Agent (Electrophile) CAS: 90869-70-8 (typical)

As a Senior Application Scientist, I must emphasize that the safety profile of this compound is

dictated by its

-chloroacetamide pharmacophore. This functional group is a potent electrophile capable of
alkylating biological nucleophiles (such as cysteine and lysine residues in proteins) via an

mechanism.

Consequently, this compound is a strong skin sensitizer (causing allergic contact dermatitis)

and a potential carcinogen. Disposal procedures must prevent environmental release and

accidental human contact.

Critical Safety Data
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Property Specification Operational Implication

Reactivity
High (

Electrophile)

Reacts with amines, thiols, and

thiosulfates.

Stability
Hydrolytically unstable in high

pH

Do NOT mix with strong bases

in waste streams (exothermic

hydrolysis).

Waste Code Halogenated Organic
Must go to high-temperature

incineration.

PPE
Nitrile (Double gloving

recommended)

Latex is permeable to many

halogenated organics.

Waste Segregation & Compatibility
Proper segregation is the first line of defense against laboratory accidents. 2-chloro-N-(2-
phenoxyethyl)acetamide must be isolated based on its chemical compatibility.
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Waste Stream Status Scientific Rationale

Halogenated Organics PREFERRED

The chlorine atom mandates

incineration at

to prevent dioxin formation.

Aqueous Acid ACCEPTABLE
Stable in mild acid; however,

solubility is poor.

Aqueous Base PROHIBITED

Strong bases (

) trigger hydrolysis of the

amide or displacement of the

chloride, causing heat

evolution and unknown

byproducts.

Oxidizers PROHIBITED

Potential for violent reaction

with the organic ether/phenyl

backbone.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired reagent, contaminated gloves, paper towels, weighing boats.

Containment: Place the solid material into a clear polyethylene bag.

Double Bagging: Seal the first bag and place it inside a second, durable hazardous waste

bag (minimum 2 mil thickness).

Labeling: Affix a hazardous waste tag.

Constituents: "2-chloro-N-(2-phenoxyethyl)acetamide, solid debris."

Hazard Checkbox: Toxic, Irritant.[1]
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Disposal: Transfer to the RCRA Satellite Accumulation Area for pickup. Do not compact or

compress.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Applicability: Filtrates, reaction solvents containing the compound.

Solvent Compatibility: Ensure the carrier solvent is compatible with the "Halogenated Waste"

carboy (e.g., DCM, Chloroform, Ethyl Acetate).

Transfer: Pour into the Halogenated Organic Waste container using a funnel to prevent

splashing.

Log Entry: Immediately record the estimated amount of 2-chloro-N-(2-
phenoxyethyl)acetamide added to the carboy log sheet. This is critical for the waste

vendor's incineration profile.

Protocol C: Empty Container Management (Triple Rinse)
Applicability: Glass vials or bottles that contained the pure substance.

Solvent Selection: Use a solvent in which the compound is highly soluble (e.g., Acetone or

Dichloromethane).

Rinse 1: Add solvent (~10% volume), cap, and shake vigorously. Decant into Halogenated

Liquid Waste.

Rinse 2 & 3: Repeat Step 2 two more times.

Defacing: Cross out the original label. Mark as "Triple Rinsed."

Final Disposal: Cap off/discard glass in the broken glass bin (if chemically clean per local

EHS rules) or glass recycling.

Decontamination & Spill Response (The "Quench")
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In the event of a spill or the need to deactivate glassware, we utilize the electrophilic nature of

the molecule against itself. We introduce a "sacrificial nucleophile"—Sodium Thiosulfate—to

displace the chloride, rendering the molecule water-soluble and significantly less toxic.

The Chemistry of Deactivation
The thiosulfate anion attacks the

-carbon, displacing the chloride ion.

Decontamination Solution Recipe
Active Agent: Sodium Thiosulfate pentahydrate (10% w/v).

Solvent: 50:50 mixture of Water and Ethanol (Ethanol is required to solubilize the organic

chloroacetamide so the thiosulfate can reach it).

Spill Cleanup Procedure
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear nitrile gloves (double layer), lab coat, and safety goggles.

Absorb: Cover liquid spills with vermiculite or absorbent pads.

Quench:

Spray or gently pour the Decontamination Solution over the contaminated area/absorbent.

Allow to sit for 30 minutes. This contact time is non-negotiable to ensure the

reaction reaches completion.

Clean: Scoop the wet absorbent into a hazardous waste bag.

Wash: Scrub the surface with soap and water.

Decision Logic & Workflow
The following diagram illustrates the decision-making process for handling this compound,

ensuring compliance with RCRA standards.
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Start: 2-chloro-N-(2-phenoxyethyl)acetamide Waste

What is the physical state?

Solid Waste
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Liquid Waste
(Solvents, Mother Liquor)Spill / Contamination
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Assign to Halogenated Stream?Apply Thiosulfate/EtOH Solution
Wait 30 Mins

Tag: Toxic/Irritant Solid

Final Disposal: High Temp Incineration
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Yes
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Absorb with Vermiculite

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and treatment of chloroacetamide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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